Cas no 196597-26-9 (Ramelteon)

• Product Name: Ramelteon
• CAS No: 196597-26-9
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• MDL: MFCD08067736
• CID: 66495
• PubChem ID: 208902
• Update Time: 2025-04-18

Ramelteon Chemical and Physical Properties

Names and Identifiers

• ramelteon
• N-[2-[(8S)-2,6,7,8-tetrahydro-1H-cyclopenta[e][1]benzofuran-8-yl]ethyl]propanamide
• Ramelteon solution
• TAK-375
• (S)-N-[2-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethyl]propionamide
• [14C]-Ramelteon
• Ramelteon [USAN]
• Rozerem
• Rozerem (TN)
• Rozerem(TM)
• TAK375
• UNII-901AS54I69
• (S)-N-[2-(1,6,7,8-Tetrahydro-2H-indeno-[5,4-b]furan-8-yl)ethyl]propionamide
• N-[2-[(8S)-1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-yl]ethyl]propanamide
• (S)-N-[2-(2,6,7,8-Tetrahydro-1H-indeno[5,4-b]furan-8-yl)ethyl]propionamide
• rac Rozerem
• rac Ramelteon
• RaMelteon(TAK-375)
• RAMELTEON(FORR&DONLY)
• TAK 375
• Ramelteon, >=99%
• Ramelteon (approx. 90% S)
• N-(2-(2,6,7,8-tetrahydro-1H-indeno[5,4-b]furan-8-yl)ethyl)propionamide
• Remelteon
• YLXDSYKOBKBWJQ-UHFFFAOYSA-N
• DSSTox_RID_81247
• DSSTox_CID_25951
• DSSTox_GSID_45951
• HMS3745O03
• HMS3657C11
• BCP18306
• BCP04205
• Tox21_111476
• DISCONTINUED. See R110051'
• AK117788
• A813859
• L001280
• Propanamide,N-[2-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan
• Ramelteon

• MDL： MFCD08067736
• Inchi： 1S/C16H21NO2/c1-2-15(18)17-9-7-12-4-3-11-5-6-14-13(16(11)12)8-10-19-14/h5-6,12H,2-4,7-10H2,1H3,(H,17,18)/t12-/m0/s1
• InChI Key： YLXDSYKOBKBWJQ-LBPRGKRZSA-N
• SMILES： O1CCC2=C1C=CC1CC[C@@H](CCNC(CC)=O)C=12

Computed Properties

• Exact Mass: 259.15700
• Monoisotopic Mass: 259.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.119
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 455.3℃/760mmHg
• Flash Point: 2℃
• Refractive Index: 1.555
• PSA: 38.33000
• LogP: 2.95850
• Specific Rotation: D20 -57.8° (c = 1.004 in chloroform)
• Merck: 8101
• Optical Activity: [α]/D -50 to -60°, c = 1.0 in chloroform-d

Ramelteon Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H225-H302 + H332-H319
• Warning Statement： P210-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• RTECS：TX1498230
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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